Flavone, 2',3,5,7-tetramethoxy-

• CAS No.: 14585-15-0
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 3,5,7-trimethoxy-2-(2-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C19H18O6/c1-21-11-9-14(23-3)16-15(10-11)25-18(19(24-4)17(16)20)12-7-5-6-8-13(12)22-2/h5-10H,1-4H3
• InChI Key: NTNCTDGFHLGZFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(C(=O)C3=C(O2)C=C(C=C3OC)OC)OC

Description

Flavone, 2’,3,5,7-tetramethoxy- is a type of flavonoid, a class of polyphenolic secondary metabolites found in plants. Flavonoids are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The specific structure of Flavone, 2’,3,5,7-tetramethoxy- includes four methoxy groups attached to the flavone backbone, which contributes to its unique chemical properties and biological activities .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Flavone, 2’,3,5,7-tetramethoxy- typically involves the condensation of appropriate methoxy-substituted benzaldehydes with 2-hydroxyacetophenone derivatives, followed by cyclization and oxidation steps. One common method involves the use of 2-hydroxy-4,5,6-trimethoxyacetophenone and p-methoxybenzaldehyde, which are condensed to form a chalcone intermediate. This intermediate is then subjected to oxidative cyclization to yield the desired flavone .

Industrial Production Methods: Industrial production of Flavone, 2’,3,5,7-tetramethoxy- may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to maximize yield and purity, as well as the use of efficient purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions: Flavone, 2’,3,5,7-tetramethoxy- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the flavone to flavanone derivatives.

Substitution: Methoxy groups can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include iodine and 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ).

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Substitution reactions may involve nucleophiles such as amines or thiols under basic or acidic conditions

Major Products:

Oxidation: Quinones and other oxidized flavone derivatives.

Reduction: Flavanone derivatives.

Substitution: Various substituted flavones depending on the nucleophile used

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex flavonoid derivatives.

Biology: Investigated for its antioxidant and anti-inflammatory properties, which can protect cells from oxidative stress and inflammation.

Medicine: Explored for its anticancer properties, as it can induce apoptosis in cancer cells and inhibit tumor growth.

Industry: Utilized in the development of natural antioxidants for food preservation and cosmetic formulations .

Mechanism of Action

The biological effects of Flavone, 2’,3,5,7-tetramethoxy- are primarily attributed to its ability to modulate various molecular targets and pathways:

Antioxidant Activity: The compound can scavenge free radicals and upregulate antioxidant enzymes, reducing oxidative stress.

Anti-inflammatory Activity: It inhibits the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase and lipoxygenase.

Anticancer Activity: The compound induces apoptosis in cancer cells by activating caspases and inhibiting survival pathways such as the PI3K/Akt pathway

Comparison with Similar Compounds

Flavone, 2’,3,5,7-tetramethoxy- can be compared with other methoxy-substituted flavones:

Similar Compounds:

Uniqueness: Flavone, 2’,3,5,7-tetramethoxy- is unique due to its specific substitution pattern, which influences its chemical reactivity and biological activity. The presence of methoxy groups at positions 2’, 3, 5, and 7 provides distinct antioxidant and anticancer properties compared to other flavones .